Cas no 284486-91-5 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)
![1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/284486-91-5x300.png)
284486-91-5 structure
Product Name:1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284486-91-5
Molecular Formula:C15H11FIN3O2
Molecular Weight:411.169618844986
CID:1434762
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
-
- InChIKey: HGNFTINEEIDDLT-UHFFFAOYSA-N
- Inchi: 1S/C15H11FIN3O2/c1-7-4-8(17)2-3-10(7)20-13-9(15(21)22)5-11-14(12(13)16)19-6-18-11/h2-6,20H,1H3,(H,18,19)(H,21,22)
- SMILES: C1NC2=C(F)C(NC3=CC=C(I)C=C3C)=C(C(O)=O)C=C2N=1
Computed Properties
- Exact Mass: 410.98763
Experimental Properties
- PSA: 78.01
- Boiling Point: 581.0±50.0 °C(Predicted)
- pka: 2.98±0.30(Predicted)
- Density: 1.901±0.06 g/cm3(Predicted)
1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature
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Deyan Zhou,Jiong Jia,Wenzhu Yu,Baofeng Qu,Xia Li,Xuan Sun Chem. Commun., 2015,51, 10656-10659
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Alessia Lasorsa,Maurizio Losacco,Letizia Porcelli,Amalia Azzariti,Giovanni Natile,Fabio Arnesano RSC Adv., 2016,6, 29229-29236
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Chunzhi Xuan,Qiao Xia,Juanjuan Xu,Qinghong Wang,Xia Lin,Yingzi Fu Anal. Methods, 2016,8, 3564-3569
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Xinwu Wang,Yalu Ji,Cao Qiu,Hao Zhang,Lanting Bi,Hengyu Xi,Liancheng Lei,Bing Liu Food Funct., 2022,13, 8509-8523
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Surya Narayana Sangitra Soft Matter, 2023,19, 5869-5879
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Yanbo Li,Lik H. Wee,Johan A. Martens,Ivo F. J. Vankelecom J. Mater. Chem. A, 2014,2, 10034-10040
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K. Richter,C. Lorbeer Chem. Commun., 2015,51, 114-117
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Chenglong Lei,Zhenzhi Cheng,Shaolong Tang,Youwei Du RSC Adv., 2016,6, 3428-3432
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